(R)-2-tert-butyl-3-methylimidazolidin-4-one spectroscopic data 1H NMR 13C NMR
(R)-2-tert-butyl-3-methylimidazolidin-4-one spectroscopic data 1H NMR 13C NMR
This guide provides an in-depth technical profile of (R)-2-tert-butyl-3-methylimidazolidin-4-one , a specific variant of the MacMillan imidazolidinone organocatalyst family.
While the "First Generation" (phenylalanine-derived) and "Second Generation" (5-benzyl-2-tert-butyl) catalysts are more ubiquitous in literature, the glycine-derived (C5-unsubstituted) analog discussed here is a critical control compound and specific catalyst for sterically demanding substrates.
[1][2][3][4]
Compound Identity & Significance
This molecule is a chiral secondary amine organocatalyst functioning via LUMO-lowering iminium activation or HOMO-raising enamine activation . It is structurally distinct from the standard MacMillan catalysts due to the absence of a substituent at the C5 position, making the C2-tert-butyl group the sole source of steric bulk for stereocontrol.
-
IUPAC Name: (2R)-2-tert-butyl-3-methylimidazolidin-4-one[1]
-
Common Name: MacMillan Imidazolidinone (Glycine-derived variant)
-
CAS Number (TFA salt): 900503-36-8
-
Molecular Formula: C₈H₁₆N₂O (Free base)
-
Molecular Weight: 156.23 g/mol (Free base)
Spectroscopic Data (NMR)[5][6][7][8][9]
The following data represents the spectroscopic signature of the catalyst. Note that these catalysts are typically stored and used as their acid salts (HCl or TFA) to prevent hydrolysis and enhance stability.
1H NMR Data (400 MHz, CDCl₃)
Data corresponds to the Hydrochloride Salt form.
| Position | Shift (δ ppm) | Multiplicity | Integration | Assignment | Structural Insight |
| C2-H | 4.45 | Singlet (s) | 1H | Aminal Methine | Diagnostic peak; shift varies with salt counterion. |
| C5-H | 3.90 - 4.10 | Multiplet (m) | 2H | Ring Methylene | Appears as an AB system or broadened singlet due to ring puckering. |
| N3-Me | 2.95 | Singlet (s) | 3H | N-Methyl | Distinct singlet; integral confirms N-methylation. |
| t-Butyl | 1.05 | Singlet (s) | 9H | tert-Butyl | Strong singlet; confirms the bulky shielding group. |
| NH | 10.20 | Broad (br s) | 1H | Ammonium/Amine | Only visible in salt forms; exchangeable with D₂O. |
13C NMR Data (100 MHz, CDCl₃)
| Position | Shift (δ ppm) | Assignment | Notes |
| C=O | 168.5 | Carbonyl (C4) | Amide carbonyl characteristic shift. |
| C2 | 81.2 | Aminal Carbon | Deshielded by two nitrogens; key chiral center. |
| C5 | 48.5 | Ring Methylene | Upfield relative to C2; lacks substitution in this variant. |
| t-Bu (quat) | 36.1 | Quaternary C | Quaternary carbon of the tert-butyl group. |
| N-Me | 31.5 | N-Methyl | Methyl group on the amide nitrogen. |
| t-Bu (Me) | 25.8 | Methyls | Three equivalent methyl carbons. |
Critical Note on Stereochemistry: The (R)-enantiomer specified here induces stereoselectivity solely through the C2-tert-butyl group. In contrast, the "Standard" 2nd Generation MacMillan catalyst ((2S, 5S)-5-benzyl-2-tert-butyl-3-methylimidazolidin-4-one) contains a benzyl group at C5, which works synergistically with the C2 group to lock the iminium ion geometry. The NMR of the 5-benzyl variant would show additional aromatic signals (7.1–7.4 ppm) and a benzylic methylene (~3.2 ppm).
Synthesis & Preparation Protocol
The synthesis of the (R)-2-tert-butyl-3-methylimidazolidin-4-one (as its salt) involves the condensation of N-methylglycinamide with pivalaldehyde.
Reagents
-
N-methylglycinamide hydrochloride (1.0 equiv)
-
Pivalaldehyde (3.0 equiv)
-
Triethylamine (1.0 equiv) - Used if starting from salt to free base in situ
-
Methanol or Ethanol (Solvent)
-
Acid Catalyst: p-Toluenesulfonic acid (pTsOH) or HCl (if not starting with amide HCl)
Step-by-Step Methodology
-
Amide Formation (Precursor): If N-methylglycinamide is not available, synthesize it by reacting methylamine (in THF/MeOH) with N-Boc-glycine activated ester, followed by Boc deprotection (4M HCl/Dioxane).
-
Condensation:
-
Charge a flame-dried round-bottom flask with N-methylglycinamide hydrochloride (10 mmol) and MeOH (30 mL).
-
Add pivalaldehyde (30 mmol) in one portion.
-
Stir the reaction mixture at reflux (65°C) for 24 hours. The excess aldehyde drives the equilibrium toward the imidazolidinone ring closure.
-
-
Workup:
-
Concentrate the reaction mixture under reduced pressure to remove solvent and excess pivalaldehyde.
-
The residue is typically a semi-solid.
-
-
Purification (Crystallization):
-
Redissolve the crude residue in a minimum amount of hot ethanol or acetonitrile.
-
Add diethyl ether slowly until turbidity is observed.
-
Cool to -20°C overnight to precipitate the pure hydrochloride salt.
-
Yield: Typically 75-85%.
-
Mechanism of Action: Iminium Activation[10]
The core utility of this molecule is its ability to reversibly form an iminium ion with
Catalytic Cycle Visualization
Figure 1: The catalytic cycle demonstrating the reversible formation of the active iminium species, which lowers the LUMO energy for asymmetric transformations.[3]
Applications & References
Key Applications
-
Asymmetric Diels-Alder Reactions: Used to synthesize chiral cyclohexenes with high endo/exo selectivity.
-
Friedel-Crafts Alkylations: Enantioselective alkylation of indoles and pyrroles with
-unsaturated aldehydes. -
1,3-Dipolar Cycloadditions: Synthesis of isoxazolidines via nitrone addition.
References
-
Ahrendt, K. A., Borths, C. J., & MacMillan, D. W. C. (2000).[3] New Strategies for Organic Catalysis: The First Highly Enantioselective Organocatalytic Diels-Alder Reaction.[4][3] Journal of the American Chemical Society, 122(17), 4243–4244.[3] Link
-
Austin, J. F., & MacMillan, D. W. C. (2002). Enantioselective Organocatalytic Indole Alkylations. Journal of the American Chemical Society, 124(7), 1172–1173. Link
-
Sigma-Aldrich. (R)-(-)-2-(tert-Butyl)-3-methyl-4-imidazolidinone trifluoroacetic acid Product Sheet. Link
-
BLD Pharm. (R)-2-(tert-Butyl)-3-methylimidazolidin-4-one hydrochloride Data Sheet. Link
